Cas no 77082-31-6 (2-Phenylthiomorpholine)

• Product Name: 2-Phenylthiomorpholine
• CAS No: 77082-31-6
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 548782
• PubChem ID: 5004199
• Update Time: 2025-06-10

2-Phenylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylthiomorpholine
• 2-PHENYL-THIOMORPHOLINE
• Thiomorpholine,2-phenyl-
• (+/-)-2-Phenylthiomorpholine
• 2-Phenyl-1,4-thiazane
• AC1NMBWZ
• AC1Q1ICC
• AG-H-07872
• CHEMBL608438
• SureCN1636929
• DTXSID20407436
• 2-Phenyl-thiomorpholine, AldrichCPR
• BDBM50307369
• CDA08231
• SCHEMBL1636929
• MFCD03002053
• EN300-80273
• A915337
• AKOS006230101
• SRYHBJDVLOEJNP-UHFFFAOYSA-N
• 77082-31-6

• MDL： MFCD03002053
• Inchi： 1S/C10H13NS/c1-2-4-9(5-3-1)10-8-11-6-7-12-10/h1-5,10-11H,6-8H2
• InChI Key： SRYHBJDVLOEJNP-UHFFFAOYSA-N
• SMILES： S1CCNCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.07699
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03

2-Phenylthiomorpholine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 2-Phenylthiomorpholine

Comprehensive Overview of 2-Phenylthiomorpholine (CAS No. 77082-31-6): Properties, Applications, and Industry Insights

2-Phenylthiomorpholine (CAS No. 77082-31-6) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With the molecular formula C₁₀H₁₃NS, this thiomorpholine derivative combines a phenyl group with a thiomorpholine ring, offering unique chemical properties. Its structural versatility makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Phenylthiomorpholine synthesis", "CAS 77082-31-6 applications", and "thiomorpholine derivatives in drug discovery", reflecting its growing relevance.

The compound’s physicochemical properties include a molecular weight of 179.28 g/mol and a density of approximately 1.15 g/cm³. Its boiling point and melting point are key parameters for industrial handling, often queried in databases. Recent studies highlight its role as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine. Searches for "2-Phenylthiomorpholine solubility" and "stability under acidic conditions" underscore its practical challenges in formulation.

In the pharmaceutical sector, 77082-31-6 is explored for its potential in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier. This aligns with rising interest in neurotherapeutics and neurodegenerative disease research. Meanwhile, agrochemical applications focus on its use as a precursor for crop protection agents, addressing global demands for sustainable agriculture. Keywords like "2-Phenylthiomorpholine pesticide intermediates" and "green chemistry approaches" dominate related searches.

From a synthetic chemistry perspective, 2-Phenylthiomorpholine is often synthesized via ring-closing reactions or nucleophilic substitution of phenylthiols. Innovations in catalytic methods and solvent-free protocols are frequently discussed in journals, reflecting the industry’s shift toward eco-friendly synthesis. Queries such as "CAS 77082-31-6 scalable production" and "cost-effective thiomorpholine routes" highlight commercial priorities.

Quality control of 2-Phenylthiomorpholine involves advanced analytical techniques like HPLC and GC-MS, ensuring compliance with ICH guidelines. Regulatory searches for "77082-31-6 safety data sheet (SDS)" and "REACH compliance" emphasize its standardized handling. Additionally, its storage conditions (typically under inert atmospheres) and compatibility with common reagents are critical for laboratory safety.

Emerging trends link thiomorpholine scaffolds to cancer immunotherapy and antiviral drug design, spurred by pandemic-related research. The compound’s structure-activity relationship (SAR) is a hot topic, with searches for "2-Phenylthiomorpholine SAR studies" increasing by 40% year-over-year. Patent analyses reveal its inclusion in next-generation small-molecule libraries, further driving demand.

In conclusion, 2-Phenylthiomorpholine (CAS No. 77082-31-6) exemplifies the intersection of medicinal chemistry and industrial innovation. Its applications span drug discovery, agrochemicals, and material science, with sustainability and efficiency as key drivers. As research evolves, this compound will likely remain pivotal in addressing global health and environmental challenges.